4-((3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)-2-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one

• IUPAC Name: 4-[[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-methyl-1,4-benzoxazin-3-one
• InChI: InChI=1S/C18H14BrN3O3/c1-11-18(23)22(14-4-2-3-5-15(14)24-11)10-16-20-17(21-25-16)12-6-8-13(19)9-7-12/h2-9,11H,10H2,1H3
• InChI Key: AMHZUPNRNHSKRN-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(C2=CC=CC=C2O1)CC3=NC(=NO3)C4=CC=C(C=C4)Br
• Molecular Formula: C18H14BrN3O3
• Molecular Weight: 400.2 g/mol

Description

4-((3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)-2-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one is a useful research compound. Its molecular formula is C18H14BrN3O3 and its molecular weight is 400.232. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Researchers have developed methods for synthesizing compounds with similar structures, exploring their chemical properties and crystal structures. For instance, Fun et al. (2011) detailed the crystal structure of a related compound, showcasing its planar nature and the angles formed between different rings in the molecule. This structural information is crucial for understanding the chemical behavior and potential interactions of the compound (Fun et al., 2011).

Antimicrobial Activities

Some derivatives of the compound have been synthesized and evaluated for their antimicrobial properties. Bektaş et al. (2010) reported on the synthesis of 1,2,4-triazole derivatives and tested their effectiveness against various microorganisms, finding some derivatives to exhibit good or moderate antimicrobial activities (Bektaş et al., 2010).

Material Science Applications

Research into the compound's derivatives has also extended to material science, particularly in the synthesis of new mesogenic materials and the study of their mesomorphic behaviors. Ali and Tomi (2018) synthesized two series of compounds containing a 1,2,4-oxadiazole ring, analyzing their liquid crystalline properties and potential applications in the field of soft materials (Ali & Tomi, 2018).

Corrosion Inhibition

Another area of application for derivatives of this compound is in corrosion inhibition. Ammal et al. (2018) synthesized 1,3,4-oxadiazole derivatives to study their effectiveness as corrosion inhibitors for mild steel in sulfuric acid, employing various analytical techniques to assess performance (Ammal et al., 2018).